Cas no 1246867-36-6 (Methyl 1-isopropyl-1H-indazole-6-carboxylate)

• Product Name: Methyl 1-isopropyl-1H-indazole-6-carboxylate
• CAS No: 1246867-36-6
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 2109096
• Update Time: 2023-08-04

Methyl 1-isopropyl-1H-indazole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-isopropyl-1H-indazole-6-carboxylate
• DEEFDHHJEASOQV-UHFFFAOYSA-N
• Methyl 1-isopropyl-1H-indazole-6-carboxylate

• Inchi： 1S/C12H14N2O2/c1-8(2)14-11-6-9(12(15)16-3)4-5-10(11)7-13-14/h4-8H,1-3H3
• InChI Key： DEEFDHHJEASOQV-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC2C=NN(C=2C=1)C(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 268
• Topological Polar Surface Area: 44.1